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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of

dimethyldioctadecylammonium iodide, a quaternary ammonium compound with applications

in various scientific fields.

Data Presentation: Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula for dimethyldioctadecylammonium iodide is C38H80IN[1][2][3][4].

The calculation of its molecular weight is detailed in the table below.

Element Symbol Quantity
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 38 12.011 456.418

Hydrogen H 80 1.008 80.64

Iodine I 1 126.904 126.904

Nitrogen N 1 14.007 14.007

Total 677.969
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Note: The atomic weights used are the conventional atomic weights provided by IUPAC.[5][6]

[7][8][9]

The calculated molecular weight of dimethyldioctadecylammonium iodide is 677.97 g/mol

[2][3][4].

Experimental Protocols & Signaling Pathways
The determination of a compound's molecular weight is a fundamental calculation based on its

chemical formula and the standard atomic weights of its elements. As such, experimental

protocols for its determination are not typically required for this specific piece of information.

Similarly, signaling pathways are not relevant to the intrinsic physical property of molecular

weight.

For researchers interested in the experimental characterization of

dimethyldioctadecylammonium iodide, techniques such as mass spectrometry would be

employed to confirm its molecular mass and structure.

Logical Relationship Diagram
The following diagram illustrates the logical workflow for calculating the molecular weight of a

chemical compound.

Identify Molecular Formula
(e.g., C38H80IN)

Determine Constituent Elements
(Carbon, Hydrogen, Iodine, Nitrogen)

Find Atomic Weight of Each Element

Count Number of Atoms for Each Element

Calculate Total Weight for Each Element
(Atomic Weight x Number of Atoms) Sum Total Weights of All Elements Final Molecular Weight

Click to download full resolution via product page

Caption: Logical workflow for molecular weight calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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